Cas no 2228754-57-0 (methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate
• CAS No: 2228754-57-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5970134
• PubChem ID: 165711528
• Update Time: 2025-06-11

methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate
• EN300-1744344
• 2228754-57-0

• Inchi： 1S/C12H19NO3/c1-8-10(11(14)15-4)7-9(16-8)5-6-12(2,3)13/h7H,5-6,13H2,1-4H3
• InChI Key： XJLKXPTZYPETAX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate

Methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate: A Comprehensive Overview

Methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate, identified by the CAS number 2228754-57-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of methyl furan carboxylates, which are known for their versatile applications in drug design and agrochemicals. The structure of this compound is characterized by a furan ring substituted with a methyl group at position 2, a carboxylate ester group at position 3, and a bulky aminoalkyl group at position 5. These structural features contribute to its unique chemical properties and biological activity.

The synthesis of methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral centers present in this molecule. Researchers have explored various methodologies, including enolate alkylation and organocatalytic processes, to optimize the synthesis pathway. These efforts have not only improved the yield but also reduced the environmental footprint of the manufacturing process.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Studies have shown that methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a candidate for anti-inflammatory drug discovery. Additionally, its ability to modulate cellular signaling pathways has drawn attention in oncology research.

In the agricultural sector, this compound has been investigated for its potential as a plant growth regulator. Experimental data indicate that it can enhance stress tolerance in crops by modulating phytohormone signaling. This property is particularly valuable in light of the increasing challenges posed by climate change to global agriculture.

Recent studies have also focused on understanding the pharmacokinetic profile of methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate. Researchers have employed advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining its suitability as a drug candidate and optimizing its bioavailability.

The safety profile of this compound has been another area of intense research. Toxicological studies conducted in vitro and in vivo have provided insights into its potential risks and mechanisms of toxicity. These findings are essential for ensuring safe handling and use in both industrial and therapeutic applications.

In conclusion, methyl 5-(3-amino-3-methylbutyl)-2-methylfuran-3-carboxylate (CAS No: 2228754-57-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation and development.